Cas no 98561-12-7 (2,4-dimethyl-2-propyl-1,3-dithiolane)

2,4-dimethyl-2-propyl-1,3-dithiolane structure
98561-12-7 structure
Product Name:2,4-dimethyl-2-propyl-1,3-dithiolane
CAS No:98561-12-7
MF:C8H16S2
MW:176.342639923096
CID:1990546
PubChem ID:57419
Update Time:2025-04-21

2,4-dimethyl-2-propyl-1,3-dithiolane Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethyl-2-propyl-1,3-dithiolane
    • BRN 0103902
    • DTXSID20913183
    • 1,3-DITHIOLANE, 2,4-DIMETHYL-2-PROPYL-
    • 98561-12-7
    • Inchi: 1S/C8H16S2/c1-4-5-8(3)9-6-7(2)10-8/h7H,4-6H2,1-3H3
    • InChI Key: OHERLQGXFAEJFW-UHFFFAOYSA-N
    • SMILES: S1C(C)CSC1(C)CCC

Computed Properties

  • Exact Mass: 176.069342
  • Monoisotopic Mass: 176.069342
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.6
  • XLogP3: 3.3

Experimental Properties

  • Density: 0.978
  • Boiling Point: 230.5°C at 760 mmHg
  • Flash Point: 85.6°C
  • Refractive Index: 1.505
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